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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Cyclohexyl-1-propyne, systematically named prop-1-ynylcyclohexane according to IUPAC

nomenclature, is an organic compound with the molecular formula C₉H₁₄.[1][2] Its structure

features a cyclohexyl ring attached to a propyne group at the first carbon of the triple bond.

This internal alkyne is of interest to researchers in organic synthesis and medicinal chemistry

due to the synthetic versatility of the alkyne functional group, which can be readily transformed

into a variety of other functionalities. This guide provides a comprehensive overview of its

nomenclature, chemical and physical properties, and a plausible synthetic route.

Nomenclature and Synonyms
The unambiguous identification of chemical compounds is critical in research and

development. While the formal IUPAC name for this compound is prop-1-ynylcyclohexane, it is

also known by several synonyms.
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Nomenclature Type Name

IUPAC Name prop-1-ynylcyclohexane[1]

Common Name 1-Cyclohexyl-1-propyne[1][2]

Synonym (1-propynyl)cyclohexane[2]

Synonym 1-cyclohexyl-2-methylacetylene[2]

CAS Registry Number 18736-95-3[1][2]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Cyclohexyl-1-propyne is

presented in the table below. These data are essential for its handling, purification, and use in

chemical reactions.

Property Value Reference

Molecular Formula C₉H₁₄ [1][2]

Molecular Weight 122.21 g/mol [1]

Boiling Point 162-164 °C [3]

Density 0.851 g/cm³ [3]

Logical Relationship in Compound Identification
The identification and naming of 1-Cyclohexyl-1-propyne follow a logical progression from its

elemental composition to its precise structural arrangement and internationally recognized

name.
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Molecular Formula
C₉H₁₄

Structural IsomersPossible arrangements Connectivity
(Cyclohexyl attached to C1 of propyne)

Specific arrangement Structure
1-Cyclohexyl-1-propyne

Defines IUPAC Name
prop-1-ynylcyclohexane

Named as

Cyclohexylacetylene Cyclohexylacetylide anion

1. NaNH₂ or n-BuLi
(Strong Base) 1-Cyclohexyl-1-propyne

2. CH₃I
(Methyl Iodide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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